molecular formula C₁₈H₂₄ClN₃O₇ B1144720 (2S)-Arimoclomol Maleic Acid CAS No. 289893-28-3

(2S)-Arimoclomol Maleic Acid

Cat. No. B1144720
M. Wt: 429.85
InChI Key:
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Description

Maleic acid is an organic compound that is a dicarboxylic acid, a molecule with two carboxyl groups . Its chemical formula is HO2CCH=CHCO2H . Maleic acid is the cis-isomer of butenedioic acid, whereas fumaric acid is the trans-isomer .


Synthesis Analysis

Maleic acid can be produced by the vapor-phase oxidation of benzene or butene/butane using O2 as an oxidant . This reaction is very exothermic and CO and CO2 thus constitute the main by-products .


Molecular Structure Analysis

Maleic acid has a planar structure as confirmed by X-ray crystallography . It contains two acid carbonyl groups and a double bond in the α, β position .


Chemical Reactions Analysis

Maleic acid participates in various chemical reactions. For instance, it undergoes processes of gas-phase protonation, and acid–base equilibria in water–ethanol and water–dimethylsulfoxide solutions .


Physical And Chemical Properties Analysis

Maleic acid has a heat of combustion of -1,355 kJ/mol . It is more soluble in water than fumaric acid . The melting point of maleic acid (135 °C) is also much lower than that of fumaric acid (287 °C) .

Safety And Hazards

Contact with maleic acid may burn or damage the eyes. Ingestion may cause nausea, vomiting, and gastrointestinal irritation. Inhalation can cause severe irritation or burns to the respiratory system, coughing, difficulty in breathing, chest pains, pulmonary edema, and lung inflammation .

Future Directions

Research is ongoing into the synthesis of maleic acid from biomass-derived chemicals over homogeneous or heterogeneous catalysts . There is also interest in the use of maleic acid in the production of biodegradable polymers .

properties

CAS RN

289893-28-3

Product Name

(2S)-Arimoclomol Maleic Acid

Molecular Formula

C₁₈H₂₄ClN₃O₇

Molecular Weight

429.85

synonyms

N-[(2S)-2-Hydroxy-3-(1-piperidinyl)propoxy]-3-Pyridinecarboximidoyl Chloride 1-Oxide (2Z)-2-Butenedioate

Origin of Product

United States

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